2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile
Overview
Description
Synthesis Analysis
2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile, also known as BMFAC, was first synthesized by H. Yamamoto et al in 2008 . It is similar to other furan derivatives such as furan-2-carboxylic acid and furan-3-carboxylic acid .Molecular Structure Analysis
The molecular weight of 2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile is 320.34 . Its molecular formula is C19H16N2O3 . The InChI string representation of its structure is InChI=1S/C19H16N2O3/c1-22-14-7-3-12 (4-8-14)17-16 (11-20)19 (21)24-18 (17)13-5-9-15 (23-2)10-6-13/h3-10H,21H2,1-2H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 320.3 g/mol . It has a topological polar surface area of 81.4 Ų . The compound has a complexity of 447 . The exact mass and monoisotopic mass of the compound are 320.11609238 g/mol . The compound has a melting point of 190-194 °C .Scientific Research Applications
Photodynamic Therapy: Photosensitizer Precursor
The compound’s structure is conducive to the absorption of light, which could be harnessed in photodynamic therapy. By generating reactive oxygen species upon light activation, it could be used to develop new treatments for diseases like cancer.
Each of these applications leverages the unique chemical structure of 2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile , highlighting its versatility and potential in scientific research. Further studies and experiments are essential to explore these possibilities and translate them into practical applications .
Safety And Hazards
properties
IUPAC Name |
2-amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3/c1-22-14-7-3-12(4-8-14)17-16(11-20)19(21)24-18(17)13-5-9-15(23-2)10-6-13/h3-10H,21H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEQCWXNKHKLPFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(OC(=C2C#N)N)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30366303 |
Source
|
| Record name | 2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30366303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile | |
CAS RN |
94556-80-6 |
Source
|
| Record name | 2-Amino-4,5-bis(4-methoxyphenyl)furan-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30366303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[Benzyl(methyl)sulfamoyl]benzoic acid](/img/structure/B1271607.png)
![[3-(Morpholin-4-ylsulfonyl)phenyl]methanol](/img/structure/B1271619.png)
